N-(benzo[d]thiazol-5-yl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-(1,3-benzothiazol-5-yl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C19H14N2O2S/c22-19(21-15-6-8-18-17(10-15)20-12-24-18)11-23-16-7-5-13-3-1-2-4-14(13)9-16/h1-10,12H,11H2,(H,21,22)
• InChI Key: MOCIVVQCKTZDCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NC3=CC4=C(C=C3)SC=N4
• Molecular Formula: C19H14N2O2S
• Molecular Weight: 334.4 g/mol

Description

N-(benzo[d]thiazol-5-yl)-2-(naphthalen-2-yloxy)acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of benzothiazole derivatives and has been studied extensively for its biological activities.

Scientific Research Applications

Anticancer Activity

A novel series of benzo[4,5]imidazo[2,1-b]thiazole derivatives, related to the target compound, was synthesized and evaluated for antitumor activity against human cancer cell lines. Some compounds showed significant antitumor activity, especially against EGFR high-expressed human cell lines like HeLa, suggesting their potential as lead compounds for the development of antitumor agents (Deng et al., 2019).

Antimicrobial Activity

• Derivatives of the target compound have been synthesized and tested for their antibacterial activity, showing significant activity against various bacterial strains. This highlights the potential of these compounds as antibacterial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).
• Another study synthesized thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety, which demonstrated promising antimicrobial and antiproliferative activities (Mansour et al., 2020).